Cas no 952977-27-4 (N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide)

• Product Name: N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide
• CAS No: 952977-27-4
• MF: C₂₁H₂₅N₃O₂
• MW: 351.442105054855
• CID: 5924733
• PubChem ID: 16886877
• Update Time: 2025-07-20

N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide
• AKOS024489550
• N-[(1-benzylpiperidin-4-yl)methyl]-N'-phenyloxamide
• N1-((1-benzylpiperidin-4-yl)methyl)-N2-phenyloxalamide
• 952977-27-4
• N-[(1-benzylpiperidin-4-yl)methyl]-N'-phenylethanediamide
• F5016-0392

• Inchi： 1S/C21H25N3O2/c25-20(21(26)23-19-9-5-2-6-10-19)22-15-17-11-13-24(14-12-17)16-18-7-3-1-4-8-18/h1-10,17H,11-16H2,(H,22,25)(H,23,26)
• InChI Key： MSKDPFBTBVVQIR-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1)=O)NCC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 351.19467705g/mol
• Monoisotopic Mass: 351.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide

Professional Introduction to N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide (CAS No. 952977-27-4)

N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide, a compound with the chemical formula C₂₀H₂₅N₃O, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The CAS number 952977-27-4 provides a unique identifier for this substance, facilitating its recognition and study in various scientific contexts.

The molecular structure of N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide features a benzylpiperidine moiety linked to a phenylethanediamide group. This configuration suggests potential interactions with biological targets, making it a promising candidate for further investigation. The presence of both aromatic and heterocyclic rings in its structure enhances its solubility and bioavailability, which are critical factors in pharmaceutical design.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in the development of central nervous system (CNS) drugs. The benzylpiperidine scaffold is particularly noteworthy for its role in modulating neurotransmitter activity. Studies have shown that compounds incorporating this moiety can exhibit properties such as receptor binding affinity and metabolic stability, which are essential for therapeutic efficacy.

In addition to its structural significance, N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide has been explored in various preclinical studies. These investigations have focused on its potential as an intermediate in the synthesis of more complex pharmacophores. The phenylethanediamide component of the molecule offers additional functional groups that can be modified to enhance specific pharmacological properties.

The synthesis of N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are utilized to confirm the structural integrity of the compound.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that it may interact with specific receptors involved in pain modulation and cognitive function. The benzylpiperidine moiety, in particular, has been associated with enhanced binding affinity to certain neurotransmitter receptors, suggesting its utility as a lead compound for further drug development.

The pharmacokinetic profile of N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide is another area of interest. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability as a drug candidate. These findings support its potential as a viable therapeutic agent in clinical settings.

Furthermore, the compound's chemical stability under various conditions has been thoroughly evaluated. Stability studies have revealed that it maintains its integrity over prolonged periods when stored under controlled environments. This characteristic is essential for ensuring the consistency and reliability of pharmaceutical formulations containing this compound.

The regulatory landscape for N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide is also an important consideration. Compliance with international pharmacopeial standards ensures that it meets safety and efficacy requirements before being considered for human use. Ongoing clinical trials are expected to provide further insights into its therapeutic potential and safety profile.

In conclusion, N-(1-benzylpiperidin-4-yl)methyl-N'-phenylethanediamide (CAS No. 952977-27-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound is poised to play a crucial role in the discovery and creation of novel therapeutic agents.